Cas no 2812-87-5 (Carbonochloridothioic acid, O-(2,4,6-tribromophenyl) ester)
2812-87-5 structure
Product Name:Carbonochloridothioic acid, O-(2,4,6-tribromophenyl) ester
CAS No:2812-87-5
MF:C7H2Br3ClOS
MW:409.320177555084
CID:3928875
PubChem ID:85774232
Update Time:2025-04-22
Carbonochloridothioic acid, O-(2,4,6-tribromophenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonochloridothioic acid, O-(2,4,6-tribromophenyl) ester
- O-(2,4,6-tribromophenyl) carbonochloridothioate
- 2812-87-5
- SCHEMBL1569381
- DTXSID301244850
-
- Inchi: 1S/C7H2Br3ClOS/c8-3-1-4(9)6(5(10)2-3)12-7(11)13/h1-2H
- InChI Key: PDXJQNLLYKKPKF-UHFFFAOYSA-N
- SMILES: C(Cl)(=S)OC1=C(Br)C=C(Br)C=C1Br
Computed Properties
- Exact Mass: 407.70445Da
- Monoisotopic Mass: 405.70650Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 41.3Ų
Carbonochloridothioic acid, O-(2,4,6-tribromophenyl) ester Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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